Cas no 1256836-46-0 (5-methyl-1H-Pyrazolo[3,4-b]pyridin-3-amine)

• Product Name: 5-methyl-1H-Pyrazolo[3,4-b]pyridin-3-amine
• CAS No: 1256836-46-0
• MF: C₇H₈N₄
• MW: 148.16522026062
• CID: 2115099
• Update Time: 2025-10-29

5-methyl-1H-Pyrazolo[3,4-b]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1H-Pyrazolo[3,4-b]pyridin-3-amine
• 1H-Pyrazolo[3,4-b]pyridin-3-amine, 5-methyl-
• CID 84070251

• Inchi： 1S/C7H8N4/c1-4-2-5-6(8)10-11-7(5)9-3-4/h2-3H,1H3,(H3,8,9,10,11)
• InChI Key： HOBNKHXWOODBGM-UHFFFAOYSA-N
• SMILES： N1C(=C2C=C(C)C=NC2=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Topological Polar Surface Area: 67.6

Experimental Properties

• Density: 1.386±0.06 g/cm3(Predicted)
• Boiling Point: 406.0±40.0 °C(Predicted)
• pka: 11.04±0.40(Predicted)

Additional information on 5-methyl-1H-Pyrazolo[3,4-b]pyridin-3-amine

Professional Introduction to 5-methyl-1H-Pyrazolo[3,4-b]pyridin-3-amine (CAS No. 1256836-46-0)

5-methyl-1H-Pyrazolo[3,4-b]pyridin-3-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1256836-46-0, belongs to the pyrazolo[3,4-b]pyridine class of molecules, which are known for their diverse pharmacological applications. The presence of a methyl group at the 5-position and an amine group at the 3-position contributes to its distinct chemical profile, making it a promising candidate for further investigation in drug discovery.

The structural framework of 5-methyl-1H-Pyrazolo[3,4-b]pyridin-3-amine consists of a fused bicyclic system comprising a pyrazole ring and a pyridine ring. This configuration allows for multiple sites of interaction with biological targets, which is a key factor in its potential therapeutic utility. The compound's ability to engage with various enzymes and receptors has been a focus of recent studies aimed at identifying novel pharmacological effects.

In recent years, there has been growing interest in exploring the biological activities of pyrazolo[3,4-b]pyridine derivatives. These compounds have shown promise in various preclinical studies, particularly in the context of anticancer and anti-inflammatory applications. The amine functionality at the 3-position of 5-methyl-1H-Pyrazolo[3,4-b]pyridin-3-amine is particularly noteworthy, as it can serve as a hinge region for binding to protein targets. This feature has led researchers to investigate its potential as an inhibitor of kinases and other enzymes involved in signal transduction pathways.

One of the most compelling aspects of 5-methyl-1H-Pyrazolo[3,4-b]pyridin-3-amine is its structural versatility. The compound can be further modified to enhance its pharmacological properties, making it a valuable scaffold for medicinal chemistry efforts. For instance, functionalization at the 5-position or introduction of additional substituents can fine-tune its binding affinity and selectivity. Such modifications are crucial for developing drugs that exhibit high efficacy while minimizing off-target effects.

Recent advances in computational chemistry have enabled more efficient screening of compounds like 5-methyl-1H-Pyrazolo[3,4-b]pyridin-3-amine for potential biological activity. Molecular docking studies have been particularly useful in predicting how this compound might interact with specific targets. These studies have revealed that it may have inhibitory effects on certain kinases, which are often implicated in cancer progression. The ability to predict such interactions before conducting wet-lab experiments significantly accelerates the drug discovery process.

The synthesis of 5-methyl-1H-Pyrazolo[3,4-b]pyridin-3-amine has also been optimized in recent years, leading to more efficient and scalable production methods. This is important not only for cost considerations but also for ensuring consistent quality across batches. High-throughput synthesis techniques have been employed to generate libraries of related compounds for screening purposes. These libraries provide researchers with a diverse set of molecules to explore, increasing the chances of identifying lead compounds with desirable properties.

Another area of interest regarding 5-methyl-1H-Pyrazolo[3,4-b]pyridin-3-amine is its potential role in modulating immune responses. Preliminary studies have suggested that it may influence the activity of immune cells by interacting with receptors or signaling pathways involved in inflammation and immunity. This has opened up possibilities for its use in treating autoimmune diseases or enhancing vaccine efficacy. Further research is needed to fully elucidate these mechanisms and validate their therapeutic potential.

The compound's stability under various conditions is also an important consideration for its practical application. Studies have been conducted to assess its solubility, shelf life, and compatibility with different formulations. These factors are critical for determining how it can be best utilized in pharmaceutical formulations and clinical settings. Ensuring stability enhances its feasibility as a drug candidate and reduces the challenges associated with storage and transportation.

In conclusion, 5-methyl-1H-Pyrazolo[3,4-b]pyridin-3-amine (CAS No. 1256836-46-0) represents a promising area of research within the pharmaceutical industry. Its unique structural features and potential biological activities make it an attractive candidate for further development. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a significant role in future therapeutic strategies.